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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471 Get Quote

For researchers, scientists, and drug development professionals, Fluometuron-desmethyl-d3
serves as a critical internal standard for the quantitative analysis of its non-deuterated

counterpart, Fluometuron-desmethyl, a primary metabolite of the herbicide Fluometuron. This

guide provides an in-depth overview of its commercial availability, physicochemical properties,

and application in analytical methodologies. Due to the limited availability of specific technical

data for the deuterated form, this guide leverages information on the non-deuterated analog

and general principles of isotopic dilution analysis.

Commercial Suppliers
Fluometuron-desmethyl-d3 is available from specialized chemical suppliers. One such

commercial vendor is MedChemExpress.[1] It is crucial for researchers to obtain a certificate of

analysis from the supplier to confirm the isotopic purity and concentration of the standard.

MedChemExpress also supplies the deuterated parent compound, Fluometuron-d6.

Physicochemical Properties
While a detailed datasheet for Fluometuron-desmethyl-d3 is not readily available, its

properties can be inferred from the non-deuterated form and the supplier's basic product

information.
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Property Value Source

Chemical Name
N-(3-(Trifluoromethyl)phenyl)-

N'-methyl(d3)-urea
Inferred

Molecular Formula C9H6D3F3N2O MedChemExpress[1]

Molecular Weight 221.19 g/mol MedChemExpress[1]

Intended Use

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS

MedChemExpress[1]

Metabolic Pathway of Fluometuron
Fluometuron undergoes metabolic transformation in various organisms, primarily through

demethylation. The following diagram illustrates the metabolic pathway from Fluometuron to its

primary metabolite, Fluometuron-desmethyl.
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Caption: Metabolic conversion of Fluometuron to Fluometuron-desmethyl.

Experimental Protocols
Fluometuron-desmethyl-d3 is primarily used as an internal standard in isotopic dilution

methods for the accurate quantification of Fluometuron-desmethyl in various matrices. The
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following is a generalized experimental protocol for the analysis of phenylurea herbicides,

including Fluometuron-desmethyl, in environmental samples, adapted from established

methods. This protocol would be applicable for use with a deuterated internal standard.

Sample Preparation and Extraction (Soil)
Weighing: Accurately weigh 10 g of the homogenized soil sample into a 250-mL glass

container.

Fortification: Spike the sample with a known amount of Fluometuron-desmethyl-d3
solution.

Extraction: Add 100 mL of an acetonitrile/water (80:20, v/v) solution to the sample.

Shaking: Place the container on a horizontal flatbed shaker and extract for approximately 2

hours.

Centrifugation: Transfer an aliquot of the crude extract into a 50 mL centrifuge tube and

centrifuge for 5 minutes at approximately 6500 x g.

Dilution: Dilute 0.5 mL of the centrifuged extract with 0.5 mL of water.

Analysis: Transfer the diluted extract into a glass vial for LC-MS/MS analysis.[2]

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
The analysis of Fluometuron and its metabolites is commonly performed using High-

Performance Liquid Chromatography (HPLC) coupled with a tandem mass spectrometer

(MS/MS).[3]
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Parameter Typical Conditions

HPLC Column C18 reversed-phase

Mobile Phase
Gradient of water and acetonitrile or methanol,

often with a formic acid modifier.

Flow Rate 0.2 - 0.5 mL/min

Injection Volume 5 - 20 µL

Ionization Mode Electrospray Ionization (ESI), Positive Mode

MS/MS Transitions

Specific precursor-to-product ion transitions are

monitored for both the analyte and the

deuterated internal standard.

Note: The exact MS/MS transitions for Fluometuron-desmethyl-d3 would need to be

determined empirically but would be expected to have a precursor ion with a mass-to-charge

ratio (m/z) of 222, corresponding to the [M+H]+ ion.

Experimental Workflow
The following diagram outlines the general workflow for the quantitative analysis of

Fluometuron-desmethyl using a deuterated internal standard.
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Caption: General workflow for quantitative analysis using an internal standard.
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Conclusion
Fluometuron-desmethyl-d3 is an essential tool for researchers requiring accurate and precise

quantification of the Fluometuron metabolite, Fluometuron-desmethyl. While specific technical

documentation for the deuterated compound is limited, established analytical methods for

phenylurea herbicides provide a strong foundation for its application. The use of isotopic

dilution with Fluometuron-desmethyl-d3 as an internal standard is the recommended

approach to mitigate matrix effects and ensure high-quality analytical data in complex sample

matrices. Researchers should consult with commercial suppliers for the most current product

specifications and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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